Cas no 2137062-87-2 ((6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane-4-carboxamide)

• Product Name: (6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane-4-carboxamide
• CAS No: 2137062-87-2
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 5872507
• PubChem ID: 165470173
• Update Time: 2025-07-15

(6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• (6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane-4-carboxamide
• 9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• EN300-768593
• 2137062-87-2
• (6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• EN300-1084979
• 2137819-53-3

• Inchi： 1S/C13H25N3O2/c1-10(2)15-12(17)16-7-8-18-13(9-16)5-3-11(14)4-6-13/h10-11H,3-9,14H2,1-2H3,(H,15,17)
• InChI Key： XWRATLCZODBINR-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC(C)C)=O)CC21CCC(CC2)N

Computed Properties

• Exact Mass: 255.19467705g/mol
• Monoisotopic Mass: 255.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6Ų

Additional information on (6r,9r)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane-4-carboxamide

(6R,9R)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide: A Comprehensive Overview

The compound (6R,9R)-9-amino-N-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide with CAS number 2137062872 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the 1-position of the oxacycle. The molecule's unique structure and functional groups make it a promising candidate for various applications, particularly in drug development and materials science.

Recent studies have highlighted the potential of spiro compounds like this one in designing bioactive molecules with enhanced pharmacokinetic properties. The presence of an amino group at the 9-position and a carboxamide group at the 4-position introduces significant flexibility and reactivity to the molecule. These functional groups can be further modified to tailor the compound's properties for specific therapeutic applications. For instance, researchers have explored the use of similar spiro compounds as scaffolds for developing antibiotics, anti-inflammatory agents, and neuroprotective drugs.

The synthesis of (6R,9R)-9-amino-N-(propan-2-isopropyl)carboxamide involves a multi-step process that typically includes ring-closing reactions and stereochemical control to achieve the desired configuration. The stereochemistry at the 6R and 9R positions is critical for determining the compound's biological activity. Recent advancements in asymmetric synthesis have enabled chemists to produce enantiomerically pure samples of this compound, which is essential for studying its stereochemical effects on biological systems.

In terms of applications, this compound has shown potential as a building block for constructing more complex molecular architectures. Its spiro structure provides a unique platform for incorporating diverse functional groups while maintaining structural integrity. For example, researchers have utilized similar spiro compounds as templates for designing self-assembling materials and nanoparticles with tailored mechanical and optical properties.

Moreover, computational studies have provided valuable insights into the electronic and steric properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its spiro system, which influences its reactivity and stability. These findings have been instrumental in guiding experimental efforts to optimize the compound's synthesis and application.

Looking ahead, the development of novel derivatives of (6R,9R)-9-amino-N-(propan-2-isopropyl)carboxamide holds great promise for advancing drug discovery and materials science. By leveraging cutting-edge techniques such as machine learning-driven molecular design and high-throughput screening, researchers can accelerate the identification of bioactive analogs with improved efficacy and selectivity.

In conclusion, (6R,9R)-9-amino-N-(propan-2-isopropyl)carboxamide is a versatile compound with a wealth of opportunities for exploration in both academic and industrial settings. Its unique structure, coupled with recent advances in synthetic methodology and computational modeling, positions it as a key player in the development of next-generation therapeutics and advanced materials.